Cas no 19134-12-4 (1H-Indole, 2,3-dihydro-5,6-dinitro-)

• Product Name: 1H-Indole, 2,3-dihydro-5,6-dinitro-
• CAS No: 19134-12-4
• MF: C₈H₇N₃O₄
• MW: 209.158881425858
• CID: 1384918
• PubChem ID: 4097059
• Update Time: 2025-04-20

1H-Indole, 2,3-dihydro-5,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-5,6-dinitro-
• 5,6-dinitro-2,3-dihydro-1H-indole
• DTXSID30399277
• AKOS001707822
• SR-01000089839-1
• Oprea1_635721
• SR-01000089839
• 5,6-dinitroindoline
• 19134-12-4

• Inchi： 1S/C8H7N3O4/c12-10(13)7-3-5-1-2-9-6(5)4-8(7)11(14)15/h3-4,9H,1-2H2
• InChI Key： KJSAXIDCWCFPSX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC2=C(C=1)CCN2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.04365571g/mol
• Monoisotopic Mass: 209.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų